Cas no 866155-88-6 (4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol)

• Product Name: 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol
• CAS No: 866155-88-6
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• MDL: MFCD05669803
• CID: 4663113
• Update Time: 2025-06-13

4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol

• MDL： MFCD05669803
• Inchi： 1S/C12H11NOS/c14-11-5-3-10(4-6-11)8-13-9-12-2-1-7-15-12/h1-8,14H,9H2
• InChI Key： BECGSTYPRQEETG-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C=NCC2SC=CC=2)C=C1

Additional information on 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol

Professional Introduction to Compound with CAS No. 866155-88-6 and Product Name: 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol

Compound with the CAS number 866155-88-6 and the product name 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biomedical and therapeutic contexts.

The molecular structure of this compound features a phenolic moiety linked to an imino group, which is further connected to a thiophenylmethyl group. This configuration imparts distinct chemical reactivity and stability, making it a valuable candidate for further investigation in synthetic chemistry and drug development. The presence of the imino group, in particular, suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The compound 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies have indicated that this compound exhibits promising activity against these targets, making it a subject of intense research.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The integration of the thiophenyl ring into the molecular framework not only enhances the compound's stability but also introduces specific electronic properties that can influence its biological activity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate the structure of this compound, ensuring high precision in its characterization.

One of the most intriguing aspects of this compound is its potential application in the development of targeted therapies. The phenolic group, known for its antioxidant properties, can play a crucial role in neutralizing reactive oxygen species (ROS) that are implicated in various pathological conditions. Additionally, the imino group can serve as a site for post-translational modifications, which are essential for protein function and regulation.

The pharmaceutical industry has been increasingly focusing on small molecules that can interact selectively with biological targets. The compound 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol, with its unique structural features, aligns well with this trend. Its ability to modulate biological pathways without significant off-target effects makes it an attractive candidate for further development into a therapeutic agent.

In conclusion, Compound with CAS No. 866155-88-6 represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.